2-Chloro-N-[2-(chloromethyl)-6-(trifluoromethyl)phenyl]acetamide

• CAS RN: 80661-10-5
• Molecular Formula: C10H8Cl2F3NO
• Molecular Weight: 286.07 g/mol
• IUPAC Name: 2-chloro-N-[2-(chloromethyl)-6-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C10H8Cl2F3NO/c11-4-6-2-1-3-7(10(13,14)15)9(6)16-8(17)5-12/h1-3H,4-5H2,(H,16,17)
• InChI Key: BWJUXYVLCVTNNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)NC(=O)CCl)CCl

Description

2-Chloro-N-[2-(chloromethyl)-6-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C10H8Cl2F3NO and its molecular weight is 286.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 19.85 g (0.0947 mol) of 2-(chloromethyl)-6-(trifluoromethyl) anilinium chloride (prepared as in Example 1 from 20.0 g of sulfoxide) was refluxed in ethylene dichloride with 11.2 g (0.0991 mol) of chloroacetyl chloride for 30 minutes followed by addition of 1.0 g (0.0089 mol) of additional CAC and further reflux for 30 minutes. The virtually clear solution was then cooled to room temperature, washed with 10% aqueous sodium carbonate (80 ml) and dried using sodium sulfate. Evaporation and drying gave 22.14 g of white 2'-(chloromethyl)-6'-(trifluoromethyl)-2-chloroacetanilide assaying 93.5% for an overall yield from sulfoxide of 85.7%.